Cas no 63980-89-2 (Phosphorothioic acid,O-ethyl S-(4-methylphenyl) ester)

• Product Name: Phosphorothioic acid,O-ethyl S-(4-methylphenyl) ester
• CAS No: 63980-89-2
• MF: C₉H₁₃O₃PS
• MW: 232.236482381821
• CID: 512686
• Update Time: 2026-04-29

Phosphorothioic acid,O-ethyl S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-ethyl S-(4-methylphenyl) ester
• ethoxy-(4-methylphenyl)sulfanylphosphinic acid
• Thiophosphoric acid hydrogen O-ethyl S-(p-tolyl) ester
• O-Ethyl S-(4-methylphenyl) hydrogen phosphorothioate

Computed Properties

• Exact Mass: 232.03239
• Monoisotopic Mass: 232.032301
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.26
• Boiling Point: 361.1°C at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.554
• PSA: 46.53
• LogP: 3.22400